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Compound of Interest

Compound Name: Disalicylide

Cat. No.: B3328571 Get Quote

Thermal Properties of Disalicylide: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal properties of

disalicylide, a cyclic ester derived from salicylic acid. The document details its melting and

boiling points, outlines the experimental protocols for their determination, and includes a visual

representation of its synthesis workflow. This information is critical for the handling, processing,

and application of disalicylide in research and development, particularly in the fields of

polymer chemistry and materials science.

Core Thermal Properties
The key thermal properties of disalicylide are summarized in the table below. These values

are essential for understanding the compound's physical state and behavior at different

temperatures.

Thermal Property Value Notes

Melting Point 213 °C
Experimentally determined.[1]

[2]

Boiling Point 415.3 ± 15.0 °C Predicted value.[1][2]
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Experimental Protocols for Thermal Property
Determination
Accurate determination of melting and boiling points is crucial for the characterization and

quality control of chemical compounds. The following sections describe standardized

experimental methodologies applicable to disalicylide.

Melting Point Determination
The melting point of a crystalline solid like disalicylide can be determined using the capillary

method with a melting point apparatus.[3][4][5]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital device)[6]

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation: A small sample of finely powdered, dry disalicylide is placed on a

clean, dry surface. The open end of a capillary tube is tapped gently into the powder to

introduce a small amount of the sample.[4][5] The tube is then inverted and tapped on a hard

surface to pack the solid into the sealed end. The packed sample height should be

approximately 1-2 mm.[4][7]

Apparatus Setup: The capillary tube is placed into the heating block of the melting point

apparatus. The thermometer is positioned to ensure its bulb is at the same level as the

sample.
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Heating and Observation: The apparatus is heated at a steady and slow rate, typically 1-2 °C

per minute, as the temperature approaches the expected melting point.[3][7] The sample is

observed through the magnifying lens.

Data Recording: The temperature at which the first droplet of liquid appears is recorded as

the beginning of the melting range. The temperature at which the last crystal melts is

recorded as the end of the melting range.[3][5] For a pure compound, this range should be

narrow, typically 0.5-1 °C.[3]

Boiling Point Determination (for High-Boiling Solids)
Given that disalicylide has a very high predicted boiling point and is a solid at room

temperature, standard boiling point determination methods for liquids are not directly

applicable. The predicted value is likely derived from computational models. Experimental

determination would require specialized equipment to handle the high temperatures and

potential for decomposition. A common laboratory method for determining the boiling point of a

small quantity of liquid is the Thiele tube method, which could be adapted if a molten sample of

disalicylide is stable at its boiling point.[8]

Apparatus:

Thiele tube or a similar oil bath setup

High-temperature heating oil (e.g., silicone oil)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

High-temperature thermometer

Heating source (e.g., Bunsen burner or heating mantle)

Procedure:

Sample Preparation: A small amount of disalicylide is placed in the fusion tube. A capillary

tube, sealed at one end, is placed inside the fusion tube with the open end submerged in the

molten sample.
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Apparatus Setup: The fusion tube is attached to the thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then clamped inside the Thiele tube

containing the heating oil.

Heating and Observation: The side arm of the Thiele tube is heated gently and uniformly.[8]

As the temperature rises, air trapped in the capillary tube will expand and exit as a slow

stream of bubbles. The heating is continued until a continuous and rapid stream of bubbles

emerges from the capillary tube.

Data Recording: The heat source is then removed, and the oil bath is allowed to cool slowly.

The temperature at which the stream of bubbles stops and the liquid just begins to enter the

capillary tube is recorded as the boiling point.[8] This is the point where the vapor pressure of

the substance equals the atmospheric pressure.

Synthesis Workflow of Disalicylide
Disalicylide can be synthesized from salicylic acid. The following diagram illustrates the key

steps in this chemical transformation.

Reactants

Intermediate Formation Final Product

Salicylic Acid

1,3-Benzodioxan-2,4-dione

Reaction with Phosgene and
Triethylamine

Phosgene

Triethylamine

cis-Disalicylide

Conversion with trace
Triethylamine

Click to download full resolution via product page

Caption: Synthesis of cis-Disalicylide from Salicylic Acid.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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